Cas no 2137842-98-7 (6-(2,6-Dimethylpiperidin-1-yl)-2-methylhexan-3-one)

• Product Name: 6-(2,6-Dimethylpiperidin-1-yl)-2-methylhexan-3-one
• CAS No: 2137842-98-7
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 5777161
• PubChem ID: 165744572
• Update Time: 2025-06-11

6-(2,6-Dimethylpiperidin-1-yl)-2-methylhexan-3-one Chemical and Physical Properties

Names and Identifiers

• EN300-740402
• 2137842-98-7
• 6-(2,6-dimethylpiperidin-1-yl)-2-methylhexan-3-one
• 6-(2,6-Dimethylpiperidin-1-yl)-2-methylhexan-3-one

• Inchi： 1S/C14H27NO/c1-11(2)14(16)9-6-10-15-12(3)7-5-8-13(15)4/h11-13H,5-10H2,1-4H3
• InChI Key： GRUPVKIRRFPIPN-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)CCCN1C(C)CCCC1C

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.3Ų

Additional information on 6-(2,6-Dimethylpiperidin-1-yl)-2-methylhexan-3-one

Introduction to 6-(2,6-Dimethylpiperidin-1-yl)-2-methylhexan-3-one (CAS No. 2137842-98-7)

6-(2,6-Dimethylpiperidin-1-yl)-2-methylhexan-3-one (CAS No. 2137842-98-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines and is characterized by its unique structural features, which include a substituted piperidine ring and a ketone functional group. The combination of these structural elements endows the compound with a range of potential biological activities, making it a valuable candidate for various therapeutic applications.

The structure of 6-(2,6-Dimethylpiperidin-1-yl)-2-methylhexan-3-one is particularly noteworthy. The piperidine ring, which is a six-membered nitrogen-containing heterocycle, is substituted with two methyl groups at the 2 and 6 positions. This substitution pattern imparts additional stability and specific conformational properties to the molecule. The presence of the ketone group at the C3 position of the hexane chain further enhances the compound's reactivity and potential for forming hydrogen bonds, which are crucial for its interactions with biological targets.

In recent years, 6-(2,6-Dimethylpiperidin-1-yl)-2-methylhexan-3-one has been extensively studied for its potential as a ligand in various receptor systems. One of the most promising areas of research involves its interaction with G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are involved in numerous physiological processes. Studies have shown that 6-(2,6-Dimethylpiperidin-1-yl)-2-methylhexan-3-one can modulate the activity of specific GPCRs, potentially leading to therapeutic benefits in conditions such as pain management, inflammation, and neurological disorders.

Another area of interest is the compound's potential as an antioxidant. Oxidative stress is a key factor in many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has demonstrated that 6-(2,6-Dimethylpiperidin-1-yl)-2-methylhexan-3-one exhibits significant antioxidant properties, which could be attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These findings suggest that the compound may have protective effects against oxidative damage in biological systems.

The pharmacokinetic properties of 6-(2,6-Dimethylpiperidin-1-yl)-2-methylhexan-3-one have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed after oral administration and exhibits good bioavailability. Additionally, the compound shows low toxicity in preclinical studies, making it a promising candidate for further development.

In terms of clinical applications, 6-(2,6-Dimethylpiperidin-1-yl)-2-methylhexan-3-one has shown promise in several preclinical models of disease. For instance, it has been evaluated for its efficacy in reducing inflammation in animal models of arthritis and has demonstrated significant anti-inflammatory effects. Furthermore, preliminary studies suggest that the compound may have neuroprotective properties, potentially offering benefits in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 6-(2,6-Dimethylpiperidin-1-yl)-2-methylhexan-3-one has been optimized to ensure high yields and purity. Various synthetic routes have been explored, including those involving Grignard reactions and catalytic hydrogenation steps. These methods have been refined to minimize side reactions and improve overall efficiency. The availability of scalable synthetic methods is crucial for advancing the compound from preclinical to clinical stages.

In conclusion, 6-(2,6-Dimethylpiperidin-1-yl)-2-methylhexan-3-one (CAS No. 2137842-98-7) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits.